Cas no 106747-44-8 (Benzenamine, 2-[[(5-methoxy-1H-benzimidazol-2-yl)thio]methyl]-)

Benzenamine, 2-[[(5-methoxy-1H-benzimidazol-2-yl)thio]methyl]- structure
106747-44-8 structure
Product Name:Benzenamine, 2-[[(5-methoxy-1H-benzimidazol-2-yl)thio]methyl]-
CAS No:106747-44-8
MF:C15H15N3OS
MW:285.364101648331
CID:1180800
Update Time:2024-08-05

Benzenamine, 2-[[(5-methoxy-1H-benzimidazol-2-yl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[[(5-methoxy-1H-benzimidazol-2-yl)thio]methyl]-
    • Benzenamine, 2-[[(6-methoxy-1H-benzimidazol-2-yl)thio]methyl]-
    • Inchi: 1S/C15H15N3OS/c1-19-11-6-7-13-14(8-11)18-15(17-13)20-9-10-4-2-3-5-12(10)16/h2-8H,9,16H2,1H3,(H,17,18)
    • InChI Key: HRMOHVFZFNELHS-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC=C1CSC1NC2=CC(OC)=CC=C2N=1

Computed Properties

  • Exact Mass: 285.09375

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Melting Point: 140-142 °C(Solv: ethyl ether (60-29-7))
  • Boiling Point: 544.7±60.0 °C(Predicted)
  • PSA: 63.93
  • pka: 9.63±0.10(Predicted)
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